Cas no 161487-38-3 (1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-)
161487-38-3 structure
Product Name:1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
CAS No:161487-38-3
MF:C7H13N3O
MW:155.197621107101
CID:109767
PubChem ID:15305944
Update Time:2025-04-18
1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
- 4-Ethyl-5-(methoxymethyl)-1H-pyrazol-3-amine
- 161487-38-3
- AKOS006315987
- SCHEMBL9139998
- 1H-Pyrazol-3-amine, 4-ethyl-5-(methoxymethyl)-
-
- Inchi: 1S/C7H13N3O/c1-3-5-6(4-11-2)9-10-7(5)8/h3-4H2,1-2H3,(H3,8,9,10)
- InChI Key: OPTQRMWDCKVAER-UHFFFAOYSA-N
- SMILES: O(C)CC1=C(C(N)=NN1)CC
Computed Properties
- Exact Mass: 155.10599
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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